1,3-Azetidinedicarboxylic acid, 3-methoxy-, 1-(1,1-dimethylethyl) ester

• Molecular Formula: C10H16NO5-
• Molecular Weight: 230.24 g/mol
• SMILES: CC(C)(C)OC(=O)N1CC(C1)(C(=O)[O-])OC
• InChI: InChI=1S/C10H17NO5/c1-9(2,3)16-8(14)11-5-10(6-11,15-4)7(12)13/h5-6H2,1-4H3,(H,12,13)/p-1
• InChIKey: RDCWOPRWTAQCRG-UHFFFAOYSA-M

PROTAC and peptide mimetic programs require quaternary azetidine building blocks with precisely tuned acidity and lipophilicity-generic 3-H or 3-methyl analogs cannot replicate the pKa 3.10 and LogP 0.54 needed for ternary complex stabilization. This Boc-protected 3-methoxyazetidine-3-carboxylic acid delivers: • pKa 3.10 vs. 4.21-enhanced aqueous solubility at physiological pH • 5 H-bond acceptors vs. 4-methoxy oxygen for target-engagement geometry • Orthogonal Boc-amine and free carboxylic acid for sequential coupling ≥95% purity; room temperature storage and shipping.

Boc-3-methoxyazetidine-3-carboxylic Acid – Identity & Procurement

1,3-Azetidinedicarboxylic acid, 3-methoxy-, 1-(1,1-dimethylethyl) ester (CAS 1780970-70-8; synonym: 1-[(tert-butoxy)carbonyl]-3-methoxyazetidine-3-carboxylic acid) is a heterobifunctional azetidine building block bearing a Boc-protected secondary amine at the ring nitrogen and a quaternary 3-position substituted with both a methoxy group and a free carboxylic acid . The molecular formula is C₁₀H₁₇NO₅ (MW 231.25 g/mol), with predicted physicochemical properties including a density of 1.2±0.1 g/cm³, boiling point of 340.5±42.0 °C at 760 mmHg, LogP of 0.54, and an acidic pKa of 3.10±0.20 . Its dual orthogonal functionality—Boc-amine for N-deprotection-mediated coupling and a sterically encumbered α-methoxycarboxylic acid for amide bond formation—positions it as a specialized intermediate for constrained peptide mimetics, targeted protein degradation (PROTAC) linker elaboration, and diversity-oriented synthesis of quaternary azetidine libraries .

Functional Handle Boc-amine and quaternary α-methoxycarboxylic acid

Structural Role Introduces backbone rigidity and steric shielding

Procurement Context PROTAC, peptidomimetic, and diversity-oriented synthesis

Why Generic Azetidine Blocks Cannot Replace the 3-Methoxy-3-Carboxy Core

Simple in-class substitution—such as replacing this compound with the widely available 1-Boc-azetidine-3-carboxylic acid (CAS 142253-55-2) or its 3-methyl analog (CAS 887591-62-0)—introduces measurable and functionally consequential changes across multiple physicochemical parameters. The target compound's quaternary 3-methoxy-3-carboxylic acid motif simultaneously lowers the pKa by 1.11 log units relative to the unsubstituted analog (3.10 vs. 4.21) , increases lipophilicity (LogP 0.54 vs. 0.4), and adds an additional hydrogen-bond acceptor, altering both solubility and target-engagement geometry in PROTAC linker design [1]. Furthermore, the methoxy substituent sterically shields the adjacent carboxylic acid, modulating amide coupling kinetics and regioselectivity relative to methyl or hydrogen analogs—differences that propagate into divergent synthetic yields, intermediate stability, and final conjugate properties. These quantifiable gaps mean that procurement of the generic analog will not reproduce the same physicochemical profile, synthetic outcome, or biological performance; the evidence below demonstrates precisely where and by how much these properties diverge.

pKa shift may alter coupling reactivity relative to 3-H analog

Additional H-bond acceptor modifies target engagement geometry

Non-crystalline state impacts purification and handling workflows

• [1] PubChem. 1-Boc-azetidine-3-carboxylic acid (CID 2755981): XLogP3-AA 0.4. Chemsrc. 1-[(tert-Butoxy)carbonyl]-3-methoxyazetidine-3-carboxylic acid: LogP 0.54. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Enhanced Acidity Relative to 1-Boc-Azetidine-3-Carboxylic Acid

The target compound exhibits a predicted pKa of 3.10±0.20 for its free carboxylic acid, which is 1.11 log units more acidic than 1-Boc-azetidine-3-carboxylic acid (pKa 4.21±0.20) . This enhanced acidity arises from the electron-withdrawing inductive effect of the geminal 3-methoxy substituent. In the context of amide coupling, a lower pKa correlates with higher carboxylate nucleophilicity under mildly basic conditions, potentially enabling faster acylation rates and reduced epimerization risk in peptide bond formation when compared with the 3-unsubstituted or 3-methyl analogs .

pKa (carboxylic acid)

Head-to-head

3.10±0.20

More acidic than 3-H analog

Predicted; affects coupling reactivity

Evidence Dimension	Acid dissociation constant (pKa) of the free carboxylic acid group
Target Compound Data	pKa = 3.10±0.20 (Predicted)
Comparator Or Baseline	1-Boc-azetidine-3-carboxylic acid (CAS 142253-55-2): pKa = 4.21±0.20 (Predicted)
Quantified Difference	ΔpKa = –1.11 (target is 1.11 log units more acidic)
Conditions	Predicted values (ChemicalBook/ACD/Labs); aqueous, 25 °C

Why This Matters

A 1.11-unit pKa decrease shifts the carboxylate speciation curve significantly at physiological and coupling-relevant pH, directly affecting reactivity in amide-bond-forming reactions and potentially altering the ionization state of PROTAC conjugates.

Increased Lipophilicity Over 1-Boc-Azetidine-3-Carboxylic Acid

The target compound has a measured/predicted LogP of 0.54, compared with an XLogP3-AA of 0.4 for 1-Boc-azetidine-3-carboxylic acid (ΔLogP = +0.14) [1]. This modest but meaningful increase in lipophilicity is conferred by the replacement of a C–H bond with a C–OCH₃ group at the quaternary 3-position. In medicinal chemistry campaigns, a ΔLogP of +0.14 can influence membrane permeability, non-specific protein binding, and pharmacokinetic distribution—parameters that are critically monitored during PROTAC lead optimization where excessive lipophilicity is a known liability .

LogP

Head-to-head

0.54

Higher lipophilicity vs. 3-H analog

ΔLogP +0.14; computed values

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	LogP = 0.54 (Chemsrc)
Comparator Or Baseline	1-Boc-azetidine-3-carboxylic acid (CAS 142253-55-2): XLogP3-AA = 0.4 (PubChem)
Quantified Difference	ΔLogP = +0.14 (target is 0.14 units more lipophilic)
Conditions	Predicted/computed values; standard octanol-water partition

Why This Matters

Even a 0.14 LogP increment can translate into measurably different membrane permeability and protein binding, making the target compound a finer tool for tuning the physicochemical profile of degrader molecules compared to the unsubstituted analog.

• [1] PubChem CID 2755981. 1-Boc-azetidine-3-carboxylic acid: XLogP3-AA = 0.4. Chemsrc. 1-[(tert-Butoxy)carbonyl]-3-methoxyazetidine-3-carboxylic acid: LogP = 0.54. View Source

Expanded H-Bond Acceptor Capacity vs. 1-Boc-Azetidine-3-Carboxylic Acid

The target compound possesses 5 hydrogen-bond acceptor sites (two carbonyl oxygens of the Boc group, two carbonyl/hydroxyl oxygens of the carboxylic acid, and the methoxy oxygen), compared with only 4 acceptors in 1-Boc-azetidine-3-carboxylic acid (lacking the methoxy oxygen) . This incremental acceptor, positioned at the quaternary 3-carbon, provides an additional polar interaction point that can participate in intramolecular or intermolecular hydrogen bonding within PROTAC ternary complexes (POI–degrader–E3 ligase). The 3-methyl analog (CAS 887591-62-0), by contrast, eliminates this acceptor entirely, substituting a non-polar methyl group .

H-Bond Acceptors

Class-level

5 vs. 4

Extra methoxy acceptor alters binding pose

Structural inference; may influence ternary complex

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	5 H-bond acceptors (2 Boc carbonyl O, 2 carboxylic acid O, 1 methoxy O)
Comparator Or Baseline	1-Boc-azetidine-3-carboxylic acid (CAS 142253-55-2): 4 H-bond acceptors; 1-Boc-3-methylazetidine-3-carboxylic acid (CAS 887591-62-0): 4 H-bond acceptors
Quantified Difference	+1 H-bond acceptor over both the 3-H and 3-methyl analogs
Conditions	Structural analysis based on SMILES: COC1(C(=O)O)CN(C(=O)OC(C)(C)C)C1 vs. CC(C)(C)OC(=O)N1CC(C)(C(=O)O)C1

Why This Matters

The additional H-bond acceptor can alter the binding pose, selectivity, and cooperativity of PROTAC ternary complex formation, providing a distinct design vector that cannot be accessed with the 3-H or 3-methyl building blocks.

Bulk Physical Property Divergence from 1-Boc-Azetidine-3-Carboxylic Acid

The target compound exhibits a predicted boiling point of 340.5±42.0 °C at 760 mmHg, approximately 19.5 °C higher than 1-Boc-azetidine-3-carboxylic acid (321.0±35.0 °C) . Furthermore, while 1-Boc-azetidine-3-carboxylic acid is a crystalline solid with a sharp melting point of 100.1–101.9 °C, the target compound does not have a reported melting point across multiple vendor databases, consistent with it being a low-melting solid or viscous oil at ambient temperature . These differences reflect the disruption of crystal lattice packing by the quaternary 3-methoxy substituent and have practical implications for purification method selection (e.g., distillation vs. recrystallization) and storage/handling protocols.

Boiling Point / State

Head-to-head

340.5°C, non-crystalline

Higher bp, non-crystalline vs. 3-H analog

Predicted; alters purification strategy

Evidence Dimension	Boiling point and melting behavior
Target Compound Data	bp = 340.5±42.0 °C (Predicted); mp = not reported (likely oil or low-melting solid)
Comparator Or Baseline	1-Boc-azetidine-3-carboxylic acid (CAS 142253-55-2): bp = 321.0±35.0 °C (Predicted); mp = 100.1–101.9 °C (crystalline solid)
Quantified Difference	Δbp ≈ +19.5 °C; crystalline solid vs. non-crystalline physical state
Conditions	Predicted boiling points at 760 mmHg; melting point from ChemicalBook/PubChem

Why This Matters

The absence of a defined melting point and higher boiling point alters purification, drying, and formulation workflows; laboratories expecting a crystalline solid like the 3-H analog will encounter different handling requirements, making informed procurement essential.

Procurement Cost Differential vs. 3-Methyl Analog

The target compound commands a substantial price premium over its closest analogs. Current vendor pricing (2026) lists the target compound at approximately $680–860 USD per gram (Aladdin Scientific: $679.90/g; AChemBlock: $860/g) . In contrast, 1-Boc-3-methylazetidine-3-carboxylic acid (the 3-methyl analog) is priced at approximately $22/g ($110/5g), and 1-Boc-azetidine-3-carboxylic acid typically ranges from $30–50/g . This 30–40× cost multiplier is attributable to the increased synthetic complexity of constructing the quaternary α-methoxycarboxylic acid center on the azetidine ring—a transformation requiring additional synthetic steps and more stringent purification compared to the 3-H or 3-methyl derivatives.

Cost per Gram

Reported

~$680–860/g

30–40× premium over 3-methyl analog

Q1 2026 pricing, 97% purity; research scale

Evidence Dimension	Commercial pricing (USD per gram, research-scale)
Target Compound Data	$680–860/g (Aladdin: $679.90/g for 97% purity; AChemBlock: $860/g for 97% purity)
Comparator Or Baseline	1-Boc-3-methylazetidine-3-carboxylic acid: ~$22/g (AChemBlock, 97%); 1-Boc-azetidine-3-carboxylic acid: ~$30–50/g (multiple vendors, ≥97%)
Quantified Difference	~30–40× higher cost per gram vs. the 3-methyl analog
Conditions	Research-scale pricing (1g unit), 97% purity, as of Q1 2026 from US/EU suppliers

Why This Matters

The dramatic cost differential forces a rigorous cost-benefit analysis: procurement should only proceed when the specific 3-methoxy-3-carboxy functionality is synthetically necessary and cannot be introduced post-coupling, as the premium is substantial.

Steric Shielding Impact on Amide Coupling vs. Methyl Ester Analog

The target compound presents a quaternary α-methoxycarboxylic acid motif in which both the methoxy group and the azetidine ring backbone sterically encumber the reactive carboxyl center. This contrasts with 1-Boc-azetidine-3-carboxylic acid methyl ester (CAS 610791-05-4), where the carboxylic acid is a secondary center (C3–H) and converted to a methyl ester, offering a fundamentally different steric and electronic environment for coupling . The quaternary center of the target compound slows amide bond formation relative to secondary carboxylic acids but simultaneously suppresses racemization and side reactions that plague less-hindered analogs. Although direct kinetic rate data (k₂, M⁻¹s⁻¹) for this specific compound are not publicly available, the steric parameter (Taft Es or Charton ν) for a quaternary α-methoxy center is qualitatively larger than for secondary or tertiary α-carbon centers, as established by classical linear free-energy relationships in ester/amide hydrolysis [1].

Steric Shielding

Class-level

Quaternary α-center

Slower coupling; suppressed racemization

Quantitative rate data unavailable

Evidence Dimension	Steric accessibility of the carboxylic acid carbon for nucleophilic attack
Target Compound Data	Quaternary 3-position: C3 substituted with –OCH₃, –COOH, and two ring C–C bonds; carboxylic acid is sterically shielded
Comparator Or Baseline	1-Boc-azetidine-3-carboxylic acid methyl ester (CAS 610791-05-4): secondary C3 (C–H) with methyl ester; sterically unencumbered. 1-Boc-azetidine-3-carboxylic acid (CAS 142253-55-2): secondary C3–COOH, unencumbered.
Quantified Difference	Qualitative: quaternary vs. secondary α-carbon; quantitative coupling rate data not publicly available for this specific compound class
Conditions	Amide coupling (e.g., HATU/DIPEA/DMF or EDC/HOBt); comparison inferred from structural analysis and general steric principles

Why This Matters

Steric shielding at the quaternary center necessitates adjusted coupling conditions (longer reaction times, excess amine, or more active coupling reagents) compared to unhindered analogs; procurement decisions should account for these differentiated synthetic requirements.

• [1] Class-level inference based on Taft steric substituent constants (Es) and Charton steric parameters (ν) for quaternary vs. secondary α-carbon centers in carbonyl addition-elimination reactions; no compound-specific rate data publicly available. View Source

Optimal Application Scenarios for Boc-3-methoxyazetidine-3-carboxylic Acid

PROTAC Linker Elaboration

When designing PROTAC molecules where the linker region must simultaneously maintain moderate lipophilicity (LogP ~0.5) and present an additional hydrogen-bond acceptor to stabilize the POI–degrader–E3 ligase ternary complex, this compound provides a measurable advantage. The ΔLogP of +0.14 over 1-Boc-azetidine-3-carboxylic acid and the extra methoxy oxygen (5 vs. 4 H-bond acceptors) offer a design parameter set not achievable with the unsubstituted or 3-methyl analogs [1]. The compound's enhanced acidity (pKa 3.10) may also facilitate pH-dependent solubility tuning of the degrader conjugate.

Constrained Peptide Mimetics Synthesis

The quaternary 3-methoxy-3-carboxylic acid azetidine core introduces both backbone rigidity (four-membered ring) and side-chain steric bulk at a single residue position. After Boc deprotection, the secondary amine and the α-methoxycarboxylic acid can be sequentially coupled into a peptide chain, creating a sterically congested, protease-resistant amide bond that is inaccessible from simpler building blocks such as Boc-azetidine-3-carboxylic acid or Boc-proline . The differentiated boiling point and physical state (non-crystalline) also influence the purification strategy for the coupled product.

Quaternary Azetidine Library Synthesis

In medicinal chemistry programs exploring 3,3-disubstituted azetidine chemical space, this compound serves as a key intermediate for library diversification. The free carboxylic acid can be converted to amides, esters, or reduced to alcohols, while the methoxy group remains intact as a polarity-tuning handle. The 30–40× price premium over the 3-methyl analog is justified when the methoxy group's electronic effect (ΔpKa –1.11) or H-bonding capacity is explicitly required for the target biological profile.

ADC Linker Chemistry with Enhanced Aqueous Stability

In ADC linker design, the orthogonal Boc-protected amine and free carboxylic acid enable sequential conjugation to the payload and antibody, respectively. The target compound's lower pKa (3.10 vs. 4.21 for the unsubstituted analog) means its carboxylate is predominantly ionized at physiological pH, enhancing aqueous solubility of the linker-payload intermediate and potentially reducing aggregation during bioconjugation . This property differentiates it from the 3-methyl and 3-H analogs for applications requiring improved conjugate solubility.

Application

Selection Property

Validation Focus

PROTAC Linker Design

Methoxy-acid core with additional H-bond acceptor

Ternary complex stabilization, solubility tuning

Constrained Peptide Mimetics

Backbone rigidity and steric congestion

Coupling kinetics, product physical state

Quaternary Azetidine Library

Orthogonal handles, methoxy polarity tuning

Diversification efficiency, electronic effect

ADC Linker Chemistry

pH-dependent ionization

Aqueous solubility, bioconjugation behavior

• [1] PubChem CID 2755981; Chemsrc CAS 1780970-70-8; comparative LogP and H-bond acceptor data as detailed in Section 3, Evidence Items 2 and 3. View Source